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Proper Disposal of MitoBloCK-11: A Guide for
Laboratory Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: MitoBloCK-11

Cat. No.: B15074296

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This document provides essential, step-by-step guidance for the safe
disposal of MitoBloCK-11, a small molecule inhibitor of mitochondrial protein import.
Adherence to these procedures is critical due to the compound's potential hazards.

Summary of Safety Data

All quantitative and qualitative safety information for MitoBloCK-11 is summarized below. This
data is extracted from the available Safety Data Sheet (SDS) and is crucial for understanding

the compound's risk profile.
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Parameter Value/iInformation Source
Chemical Name MitoBloCK-11 DC Chemicals
Synonyms MB-11 DC Chemicals[1]
CAS Number 413606-16-3 DC Chemicals[1]
Molecular Formula C17H12BrN304Ss DC Chemicals[1]
Molecular Weight 434.264 g/mol DC Chemicals[1]
o Acute toxicity, Oral (Category )

GHS Hazard Classification 2 DC Chemicals[1]
Acute aquatic toxicity )

DC Chemicals
(Category 1)
Chronic aquatic toxicity )

DC Chemicals
(Category 1)
Hazard Statements H302: Harmful if swallowed. DC Chemicals
H410: Very toxic to aquatic life i

DC Chemicals

with long lasting effects.

Store at -20°C (powder) or
-80°C (in solvent). Keep
N container tightly sealed in a )
Storage Conditions } DC Chemicals
cool, well-ventilated area,
away from direct sunlight and

ignition sources.

) ) Strong acids/alkalis, strong )
Incompatible Materials o ] DC Chemicals
oxidizing/reducing agents.

Step-by-Step Disposal Protocol

The following protocol outlines the mandatory steps for the safe disposal of MitoBloCK-11
waste. This procedure is designed to minimize exposure to laboratory personnel and prevent
environmental contamination.
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. Personal Protective Equipment (PPE):

Before handling any MitoBloCK-11 waste, ensure you are wearing appropriate PPE.

Eye Protection: Safety goggles with side-shields are required.

Hand Protection: Wear protective gloves.

Skin and Body Protection: An impervious lab coat or clothing is necessary.

Respiratory Protection: Use a suitable respirator if there is a risk of dust or aerosol formation.
. Waste Segregation and Collection:

Solid Waste:

o Collect all solid waste contaminated with MitoBloCK-11, including unused powder,
contaminated lab supplies (e.g., weigh boats, pipette tips, gloves), in a dedicated, clearly
labeled hazardous waste container.

o The container must be sealable and made of a material compatible with the chemical.
Liquid Waste:

o Collect all liquid waste containing MitoBloCK-11, such as solutions in solvents, in a
dedicated, clearly labeled hazardous waste container.

o Do not mix with other chemical waste streams unless explicitly permitted by your
institution's environmental health and safety (EHS) office.

o Avoid releasing any amount of MitoBIoCK-11 into the environment, including drains,
water courses, or the soil.

. Labeling:
Clearly label the waste container with the following information:

o "Hazardous Waste"
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o "MitoBloCK-11"
o The specific hazards: "Acutely Toxic," "Aquatic Hazard"
o The date the waste was first added to the container.

4. Storage of Waste:

» Store the sealed hazardous waste container in a designated, secure area away from general
laboratory traffic.

» Ensure the storage area is cool and well-ventilated.
5. Final Disposal:

e The ultimate disposal of MitoBloCK-11 waste must be conducted through an approved
waste disposal plant.

o Contact your institution's EHS office to arrange for the pickup and disposal of the hazardous
waste. Do not attempt to dispose of this chemical through regular trash or sewer systems.

Biological Context and Experimental Workflow

MitoBloCK-11 is a known inhibitor of the mitochondrial protein import machinery, which is
essential for the biogenesis of many mitochondrial proteins. Specifically, it has been shown to
play a role in the delivery of the PINK1 pathway, which is critical for mitophagy, the selective
degradation of damaged mitochondria. Understanding this biological context is crucial for
researchers using this compound.

Below is a diagram illustrating the general workflow for an experiment investigating the effect of
MitoBloCK-11 on mitochondrial protein import.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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